Cas no 99969-52-5 ((chloromethyl)cycloheptane)

• Product Name: (chloromethyl)cycloheptane
• CAS No: 99969-52-5
• MF: C₈H₁₅Cl
• MW: 146.657701730728
• CID: 6497107
• PubChem ID: 13216272
• Update Time: 2025-07-16

(chloromethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• (chloromethyl)cycloheptane
• Cycloheptane, (chloromethyl)-

• Inchi： 1S/C8H15Cl/c9-7-8-5-3-1-2-4-6-8/h8H,1-7H2
• InChI Key： JAXTWASTBIYALB-UHFFFAOYSA-N
• SMILES： C1(CCl)CCCCCC1

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 62-72 °C(Press: 8-10 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on (chloromethyl)cycloheptane

Introduction to (Chloromethyl)cycloheptane (CAS No. 99969-52-5)

(Chloromethyl)cycloheptane (CAS No. 99969-52-5) is a significant compound in the field of organic chemistry and pharmaceutical research. This cycloalkyl derivative featuring a chloromethyl group has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development. The compound's unique structure, combining a seven-membered cycloalkane ring with a chloromethyl substituent, makes it a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl group, specifically, is a reactive moiety that can participate in various chemical transformations, including nucleophilic addition reactions, etherification, and polymerization processes. These properties make (Chloromethyl)cycloheptane a useful building block for constructing more intricate molecular architectures. In recent years, advancements in synthetic methodologies have further highlighted the compound's importance in the development of novel pharmaceuticals and materials.

Recent research has explored the applications of (Chloromethyl)cycloheptane in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of cyclic ethers and sulfides, which are known for their biological activity. The compound's ability to undergo facile functionalization has opened new avenues for the development of drugs targeting various therapeutic areas, including oncology and neurology.

In addition to its pharmaceutical applications, (Chloromethyl)cycloheptane has been investigated for its role in polymer chemistry. The chloromethyl group can serve as a monomer or crosslinking agent in the synthesis of polymers with tailored properties. These polymers find applications in coatings, adhesives, and specialty materials, where precise control over molecular weight and architecture is crucial.

The reactivity of (Chloromethyl)cycloheptane also makes it a valuable tool in organic synthesis for constructing complex cyclic compounds. Researchers have leveraged its reactivity to develop novel catalysts and ligands that enhance the efficiency of various chemical transformations. These advancements not only improve synthetic routes but also contribute to the development of greener and more sustainable chemical processes.

One particularly intriguing application of (Chloromethyl)cycloheptane is in the field of medicinal chemistry. The compound has been used as a precursor in the synthesis of small molecule inhibitors that target specific enzymes involved in disease pathways. By modifying the cycloheptane ring or introducing additional functional groups, chemists can fine-tune the pharmacological properties of these inhibitors, leading to more effective therapeutic agents.

The versatility of (Chloromethyl)cycloheptane extends to its use in material science as well. The compound's ability to form stable derivatives with various functional groups has led to the development of advanced materials with unique properties. For example, polymers derived from (Chloromethyl)cycloheptane have shown promise as biodegradable materials, offering an environmentally friendly alternative to traditional plastics.

In conclusion, (Chloromethyl)cycloheptane (CAS No. 99969-52-5) is a multifaceted compound with significant applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis, pharmaceutical research, and material science. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow even further.